3-Hydrazinyl-6-(1-methyl-1H-pyrazol-4-yl)pyridazine

• Molecular Formula: C8H10N6
• Molecular Weight: 190.21 g/mol
• IUPAC Name: [6-(1-methylpyrazol-4-yl)pyridazin-3-yl]hydrazine
• InChI: InChI=1S/C8H10N6/c1-14-5-6(4-10-14)7-2-3-8(11-9)13-12-7/h2-5H,9H2,1H3,(H,11,13)
• InChI Key: MTPVKCALSWHVLT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NN=C(C=C2)NN

Description

3-Hydrazinyl-6-(1-methyl-1H-pyrazol-4-yl)pyridazine is a useful research compound. Its molecular formula is C8H10N6 and its molecular weight is 190.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 3-chloro-6-(1-methyl-1H-pyrazole-4-yl)-pyridazine (1.0 g, 4.81 mmol) in ethanol (20 mL) was added hydrazine monohydrate (2.33 mL, 48 mmol). The reaction mixture was stirred at 80° C. for 3.5 h, cooled to room temperature and concentrated in vacuo. The residue was triturated with 1 N aqueous potassium carbonate, filtered, washed with water and dried in vacuo to provide 2 g of the title compound as a beige solid (670 mg, 73% yield): 1H NMR (DMSO-d6) δ 3.92 (s, 3H), 4.28 (s, 1H) 7.02 (d, 1H), 7.59 (d, 1H), 7.84 (s, 1H), 7.90 (s, 1H), 8.19 (d, 1H); MS (m/z) 191 [M+H+]+.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a 1000 mL round bottom flask containing a solution of hydrazine monohydrate (280 mL, 4.89 mol) in ethanol (300 mL) is added 3-chloro-6-(1-methyl-1H-pyrazol-4-yl)pyridazine (60 g, 308.3 mmol) at 4° C. The resulting clear solution is heated to reflux for 18 h, and then cooled to 10° C. The product precipitated is collected by filtration and dried under vacuum to give the title compound as a white solid (53 g, 90.4%) and is used as is.